Cas no 1804570-31-7 (3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804570-31-7
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910662
• Update Time: 2025-06-20

3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-6-1-4(2-7(16)17)8(14)5(3-13)15-6/h1H,2,14H2,(H,16,17)
• InChI Key： JUBDANWXWDQNGZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=C(C#N)N=1)N)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid

Professional Introduction to 3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1804570-31-7)

3-Amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid, with the chemical formula C₈H₅F₃N₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804570-31-7, has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, makes this pyridine derivative a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring is substituted at the 3-position with an amino group (-NH₂), at the 2-position with a cyano group (-CN), and at the 6-position with a trifluoromethoxy group (-OCHF₃). The 4-position of the pyridine ring is terminated with an acetic acid moiety (-COOH). This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The 3-amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid has been explored in various preclinical studies for its potential role in modulating different biological pathways. One of the most notable areas of research has been its application in oncology. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation and survival.

The trifluoromethoxy group, a key feature of this compound, is known to enhance metabolic stability and binding affinity to biological targets. This group has been widely used in drug design to improve pharmacokinetic properties. The cyano group at the 2-position can participate in hydrogen bonding interactions, which can be crucial for binding to specific protein targets. Additionally, the amino group at the 3-position provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications.

Recent advancements in computational chemistry have enabled researchers to more efficiently screen and design novel compounds like 3-amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid. Molecular docking studies have been particularly useful in predicting the binding modes of this compound to various biological targets. These studies have hinted at its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in inflammatory diseases and cancer.

The acetic acid moiety at the 4-position of the pyridine ring adds another layer of functionality that can be exploited for drug development. This carboxylic acid group can form salt forms with basic compounds, improving solubility and bioavailability. It can also participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets. The combination of these functional groups makes 3-amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid a promising candidate for further investigation.

In addition to its potential applications in oncology, this compound has also been explored for its antimicrobial properties. Preliminary studies have shown that it may exhibit activity against certain resistant strains of bacteria. This is particularly relevant given the growing concern over antibiotic resistance worldwide. The unique structural features of this compound may allow it to interact with bacterial enzymes or cell wall components in ways that conventional antibiotics do not.

The synthesis of 3-amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridine precursors followed by functional group transformations such as cyanation and methoxylation. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacological profile of this compound is still under investigation, but initial findings are promising. In vitro studies have demonstrated that it can inhibit the activity of several target enzymes with high selectivity. This selectivity is crucial for minimizing side effects associated with drug therapy. Further studies are needed to understand the mechanism of action and potential toxicity profile of this compound.

The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure and properties of 3-amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid. These techniques provide detailed information about molecular structure, purity, and interactions with biological targets. Such data are essential for optimizing synthetic routes and evaluating pharmacological activity.

In conclusion, 3-amino-2-cyano-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804570-31-7) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations. Ongoing studies suggest that it may have applications in oncology, antimicrobial therapy, and other areas of medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.